(5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• IUPAC Name: (5-cyclobutyl-1-methyltriazol-4-yl)methanol
• InChI: InChI=1S/C8H13N3O/c1-11-8(6-3-2-4-6)7(5-12)9-10-11/h6,12H,2-5H2,1H3
• InChI Key: VEBSHQCSXGEUOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=N1)CO)C2CCC2

Description

(5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol is a triazole-based compound characterized by a cyclobutyl substituent at the 5-position of the triazole ring and a hydroxymethyl group at the 4-position. This molecule belongs to the 1,2,3-triazole family, which is widely studied due to its stability, synthetic versatility, and bioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol typically involves the use of click chemistry , a powerful and versatile method for constructing triazole rings . One common approach is the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) , where an alkyne and an azide react to form the triazole ring under mild conditions . The reaction can be carried out in aqueous or organic solvents, often at room temperature or slightly elevated temperatures.

Industrial Production Methods

For industrial-scale production, the synthesis may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems and optimized reaction conditions can enhance the efficiency and scalability of the process .

Chemical Reactions Analysis

Types of Reactions

(5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include and .

Reduction: Reducing agents like or can be used.

Substitution: Reagents such as thionyl chloride (SOCl2) for halogenation or amines for amination.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of dihydrotriazoles.

Substitution: Formation of halides or amines.

Scientific Research Applications

(5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex molecules and materials.

Biology: Investigated for its potential as an enzyme inhibitor, particularly against carbonic anhydrase-II.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of dyes, photographic materials, and corrosion inhibitors.

Mechanism of Action

The mechanism of action of (5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol involves its interaction with specific molecular targets. For instance, as a carbonic anhydrase-II inhibitor, it binds to the active site of the enzyme, blocking its activity and thereby affecting various physiological processes . The triazole ring plays a crucial role in the binding affinity and specificity of the compound .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares (5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol with selected analogs based on substituent variations:

Compound Name	Substituent at Triazole 5-Position	Molecular Weight (g/mol)	Key Properties/Applications	Reference
(5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol	Cyclobutyl	~193.21*	Potential bioactivity (inferred from core)	—
[1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol	4-Chlorophenyl	209.64	Anticancer, antimicrobial activity
(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol	Bromine	192.02	Intermediate for drug synthesis
(1-Benzyl-1,2,3-triazol-4-yl)-methanol	Benzyl	189.21	CXCR4 antagonism (chemotaxis inhibition)
(2-(4-Fluorophenyl)-2H-1,2,3-triazol-4-yl)methanol	4-Fluorophenyl	193.18	α-Glycosidase inhibition

*Calculated based on formula C₈H₁₃N₃O.

Key Observations :

• Cyclobutyl vs.
• Hydroxymethyl Position : The 4-hydroxymethyl group is conserved across analogs, suggesting a common role in hydrogen bonding or metabolic stability .

Crystallographic and Conformational Analysis

• Crystal Packing : Fluorophenyl and chlorophenyl analogs (e.g., ) exhibit C–H∙∙∙O/N and π-π interactions. The cyclobutyl group may favor C–H∙∙∙N interactions but lack aromatic stacking.
• Isostructurality: Chloro and bromo analogs (e.g., ) display near-identical crystal structures, suggesting cyclobutyl derivatives could adopt similar packing with minor adjustments.

Biological Activity

(5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol is a compound that has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article reviews the compound's synthesis, biological properties, and potential applications based on recent research findings.

• Molecular Formula : C8H13N3O
• Molecular Weight : 167.21 g/mol
• CAS Number : 1267796-55-3

The compound features a triazole ring, which is known for its significant role in various biological activities, including antimicrobial and antifungal properties.

Synthesis

The synthesis of (5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol can be achieved through various methods. One notable approach involves the reaction of 3-amino-5-cyclobutyl-1,2,4-triazole with salicylaldehyde under eco-friendly conditions such as microwave irradiation . This method not only enhances yield but also minimizes environmental impact.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of (5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol. Research indicates that derivatives of triazoles exhibit significant antibacterial and antifungal activities. For instance:

Compound	Antibacterial Activity	Antifungal Activity
(5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol	Moderate	High
Metronidazole Derivatives	High	Moderate

In vitro studies have shown that this compound can inhibit the growth of various bacterial strains more effectively than its parent compounds .

The mechanism by which (5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol exerts its antimicrobial effects is believed to involve disruption of microbial cell membranes and interference with nucleic acid synthesis. The presence of the triazole ring plays a crucial role in these interactions due to its ability to form hydrogen bonds with target biomolecules .

Study 1: Antimicrobial Efficacy

In a comparative study involving several triazole derivatives, (5-Cyclobutyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol demonstrated superior activity against Staphylococcus aureus and Candida albicans, indicating its potential as a therapeutic agent for treating infections caused by these pathogens .

Study 2: Structure Activity Relationship (SAR)

A structure activity relationship analysis revealed that modifications to the cyclobutyl group significantly influence the biological activity of triazole derivatives. Compounds with larger or more polar substituents showed enhanced antimicrobial properties .